Cas no 6271-81-4 (5-Methoxynaphthalen-1-amine)

5-Methoxynaphthalen-1-amine is a naphthalene derivative featuring both methoxy and amine functional groups at the 5- and 1-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its aromatic structure and functional group reactivity make it valuable for coupling reactions and heterocyclic synthesis. The methoxy group enhances electron density, facilitating electrophilic substitution, while the amine group allows for further derivatization. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to potential sensitivity to light and air. Storage under inert conditions is recommended to maintain stability.

5-Methoxynaphthalen-1-amine structure

Product Name:5-Methoxynaphthalen-1-amine

CAS No:6271-81-4

MF:C₁₁H₁₁NO

MW:173.211142778397

MDL:MFCD00839435

CID:957438

PubChem ID:235548

Update Time:2025-10-19

5-Methoxynaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

- 5-methoxy-1-Naphthalenamine
- 5-methoxynaphthalen-1-amine
- 1-amino-5-methoxynaphthalene
- 5-Amino-1-methoxy-naphthalin
- 5-Methoxy-[1]naphthylamin
- 5-methoxy-[1]naphthylamine
- 5-methoxy-1-naphthylamine
- 5-methoxy-naphthylamine
- AC1L5UMQ
- AC1Q5833
- AR-1G8727
- CTK5B5741
- NSC37063
- SureCN485125
- SCHEMBL485125
- 1-Amino-5-methoxy naphthalene
- DTXSID70284390
- 5-amino-1-methoxynaphthalene
- 6271-81-4
- AKOS022638676
- CS-0454432
- AB7390
- 1-Naphthalenamine, 5-methoxy-
- NSC-37063
- DA-37218
- NSC 37063
- AS-44839
- 5-Methoxynaphthalen-1-ylamine
- MFCD00839435
- 5-Methoxynaphthalen-1-amine
- MDL： MFCD00839435
- Inchi： 1S/C11H11NO/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12/h2-7H,12H2,1H3
- InChI Key： UTVXWNASWNYGPB-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C(C=CC=C21)N

Computed Properties

Exact Mass: 173.08413
Monoisotopic Mass: 173.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 341.4±17.0 °C at 760 mmHg
Flash Point: 177.5±14.2 °C
PSA: 35.25
LogP: 3.01180
Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methoxynaphthalen-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methoxynaphthalen-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M223435-10mg	5-Methoxynaphthalen-1-amine	6271-81-4		10mg	$ 50.00	2022-06-04
TRC	M223435-50mg	5-Methoxynaphthalen-1-amine	6271-81-4		50mg	$ 70.00	2022-06-04
TRC	M223435-100mg	5-Methoxynaphthalen-1-amine	6271-81-4		100mg	$ 115.00	2022-06-04
Chemenu	CM236494-5g	5-Methoxynaphthalen-1-amine	6271-81-4	95%	5g	$767	2021-08-04
Apollo Scientific	OR947026-250mg	5-Methoxynaphthalen-1-amine	6271-81-4	95%	250mg	£195.00	2025-02-20
Apollo Scientific	OR947026-1g	5-Methoxynaphthalen-1-amine	6271-81-4	95%	1g	£480.00	2025-02-20
Chemenu	CM236494-5g	5-Methoxynaphthalen-1-amine	6271-81-4	95%	5g	$767	2023-01-07
abcr	AB450983-250 mg	5-Methoxynaphthalen-1-amine	6271-81-4		250mg	€188.50	2023-04-22
abcr	AB450983-1 g	5-Methoxynaphthalen-1-amine	6271-81-4		1g	€395.90	2023-04-22
eNovation Chemicals LLC	Y1263943-250mg	1-Naphthalenamine, 5-methoxy-	6271-81-4	95%	250mg	$230	2024-06-06